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Compound of Interest

Compound Name: U-0521

Cat. No.: B1682656 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for the research compound

U-0521 (also known as 3',4'-Dihydroxy-2-methylpropiophenone). The following sections detail

its chemical and physical properties, toxicological data, safe handling procedures, and

emergency protocols. This document is intended to supplement, not replace, institutional safety

guidelines and Material Safety Data Sheets (MSDS).

Chemical and Physical Properties
U-0521 is a synthetic catechol compound.[1] Its key identifiers and physical properties are

summarized in the table below.

Property Value Reference

Chemical Name
3',4'-Dihydroxy-2-

methylpropiophenone
[2]

Synonyms U-0521, U0521, U 0521 [1]

CAS Number 5466-89-7 [2]

Molecular Formula C₁₀H₁₂O₃ [1]

Molecular Weight 180.203 g/mol [1]

Appearance Solid [1]
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Toxicological Information
U-0521 is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting

effects.[1] The available toxicological data are presented below.

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)
GHS07 Warning

H302: Harmful if

swallowed

Acute Aquatic Toxicity

(Category 1)
GHS09 Warning

H400: Very toxic to

aquatic life

Chronic Aquatic

Toxicity (Category 1)
GHS09 Warning

H410: Very toxic to

aquatic life with long

lasting effects

Carcinogenicity:

IARC: No component of this product present at levels greater than or equal to 0.1% is

identified as a probable, possible or confirmed human carcinogen by IARC.[1]

ACGIH: No component of this product present at levels greater than or equal to 0.1% is

identified as a potential or confirmed carcinogen by ACGIH.[1]

NTP: No component of this product present at a level equal to or greater than 0.1% is

identified as an anticipated or confirmed carcinogen by NTP.

OSHA: No component of this product present at levels greater than or equal to 0.1% is on

OSHA's list of regulated carcinogens.

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize risk.

Personal Protective Equipment (PPE)
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A risk assessment should be conducted before handling U-0521 to determine the appropriate

level of PPE. The following are general recommendations:

PPE Specification

Eye Protection Safety goggles with side-shields.[1]

Hand Protection Protective gloves (e.g., nitrile).[1]

Skin and Body Protection Impervious clothing, such as a lab coat.[1]

Respiratory Protection

A suitable respirator should be used if ventilation

is inadequate or if handling large quantities of

the powder form.[1]

Handling
Avoid inhalation, and contact with eyes and skin.[1]

Avoid the formation of dust and aerosols.[1]

Use only in areas with appropriate exhaust ventilation.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash skin thoroughly after handling.[1]

Storage
Keep the container tightly sealed in a cool, well-ventilated area.[1]

Keep away from direct sunlight and sources of ignition.[1]

Store at -20°C (powder) or -80°C (in solvent).[1]

Incompatible materials include strong acids/alkalis and strong oxidizing/reducing agents.[1]

Emergency Procedures
In the event of an emergency, follow these first-aid and spill-response measures.
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First-Aid Measures
Exposure Route First-Aid Procedure

Eye Contact

Remove any contact lenses, locate an eye-wash

station, and flush eyes immediately with large

amounts of water. Separate eyelids with fingers

to ensure adequate flushing. Promptly call a

physician.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes and call a physician.[1]

Inhalation

Immediately relocate self or casualty to fresh air.

If breathing is difficult, give cardiopulmonary

resuscitation (CPR). Avoid mouth-to-mouth

resuscitation.[1]

Ingestion
Wash out the mouth with water; Do NOT induce

vomiting; call a physician.[1]

Accidental Release Measures
Personal Precautions: Use full personal protective equipment. Avoid breathing vapors, mist,

dust, or gas. Ensure adequate ventilation. Evacuate personnel to safe areas.[1]

Environmental Precautions: Try to prevent further leakage or spillage. Keep the product

away from drains or water courses.[1]

Methods for Cleaning Up: Absorb solutions with finely-powdered liquid-binding material (e.g.,

diatomite, universal binders). Decontaminate surfaces and equipment by scrubbing with

alcohol. Dispose of contaminated material according to regulations.[1]

Experimental Protocols
U-0521 is known to be an inhibitor of Catechol-O-methyltransferase (COMT) and Tyrosine

Hydroxylase (TH). The following are generalized protocols for assessing the inhibitory activity

of U-0521 on these enzymes, based on the principles of the original research.
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Inhibition of Catechol-O-methyltransferase (COMT)
This protocol is a generalized representation of the methods that would have been used in the

original research by Giles and Miller (1967).

Objective: To determine the inhibitory constant (Ki) of U-0521 for COMT.

Materials:

Purified or partially purified COMT enzyme (e.g., from rat liver)

U-0521

Substrate (e.g., epinephrine)

S-adenosyl-L-[methyl-¹⁴C]methionine (radiolabeled methyl donor)

Buffer solution (e.g., phosphate buffer, pH 7.8)

Scintillation cocktail and counter

Methodology:

Prepare a reaction mixture containing the buffer, COMT enzyme, and varying concentrations

of U-0521.

Pre-incubate the mixture to allow for inhibitor binding.

Initiate the reaction by adding the substrate (e.g., epinephrine) and the radiolabeled S-

adenosyl-L-methionine.

Incubate the reaction at a controlled temperature (e.g., 37°C) for a specific time.

Stop the reaction (e.g., by adding a strong acid).

Extract the methylated product (e.g., metanephrine) into an organic solvent.

Quantify the amount of radiolabeled product using a scintillation counter.
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Calculate the reaction velocity for each concentration of U-0521.

Determine the Ki value using appropriate kinetic models (e.g., Dixon or Cheng-Prusoff

equations).

Inhibition of Tyrosine Hydroxylase (TH)
This protocol is a generalized representation of the in vitro methods described by Lloyd et al.

(1982) to determine the IC₅₀ of U-0521 for TH.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of U-0521 for TH.

Materials:

Purified or partially purified TH enzyme (e.g., from rabbit adrenal gland)

U-0521

L-tyrosine (substrate)

(6R)-L-erythro-5,6,7,8-tetrahydrobiopterin (BH₄) (cofactor)

Catalase

Buffer solution (e.g., MES buffer, pH 6.2)

Perchloric acid

HPLC system with electrochemical detection

Methodology:

Prepare a reaction mixture containing the buffer, catalase, BH₄, and varying concentrations

of U-0521.

Add the TH enzyme to the mixture.

Initiate the reaction by adding L-tyrosine.
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Incubate the reaction at a controlled temperature (e.g., 37°C) for a specific time.

Stop the reaction by adding perchloric acid.

Centrifuge to pellet the precipitated protein.

Analyze the supernatant for the product, L-DOPA, using HPLC with electrochemical

detection.

Calculate the reaction velocity for each concentration of U-0521.

Determine the IC₅₀ value by plotting the percent inhibition against the logarithm of the

inhibitor concentration.

Visualizations
The following diagrams illustrate key pathways and workflows related to U-0521.
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Caption: Inhibition of Catechol-O-methyltransferase (COMT) by U-0521.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [U-0521: An In-depth Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682656#u-0521-safety-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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